molecular formula C20H20N4O2 B2605682 3,5-dimethyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzamide CAS No. 1021027-32-6

3,5-dimethyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzamide

Cat. No. B2605682
CAS RN: 1021027-32-6
M. Wt: 348.406
InChI Key: YAEJILLRRXBNJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-dimethyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in pharmacology and medicinal chemistry.

Scientific Research Applications

Synthesis and Molecular Applications

A study focused on the synthesis of novel pyridine and fused pyridine derivatives, including compounds structurally related to 3,5-dimethyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzamide. These compounds were evaluated for antimicrobial and antioxidant activities, showcasing their potential in pharmaceutical applications (Flefel et al., 2018).

Antimicrobial Activity

A series of pyridines, pyrimidinones, and oxazinones, which are structurally similar to the specified compound, were synthesized for their antimicrobial properties. These compounds demonstrated significant antibacterial and antifungal activities, comparable to known antibiotics such as streptomycin and fusidic acid (Hossan et al., 2012).

Antimycobacterial Applications

Research on novel imidazo[1,2-a]pyridine-3-carboxamides, structurally related to the compound , showed significant activity against drug-sensitive and drug-resistant strains of Mycobacterium tuberculosis. This highlights the compound's potential use in treating tuberculosis (Lv et al., 2017).

Anticancer Potential

In the realm of cancer research, compounds similar to 3,5-dimethyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzamide have been synthesized and shown to possess antimitotic properties. These compounds inhibit the proliferation of cancer cells and cause mitotic arrest, suggesting their potential in cancer therapy (Temple, 1990).

Antioxidant Activity

Compounds structurally related to the specified molecule have also been synthesized and shown to exhibit remarkable antioxidant activity. This suggests potential applications in protecting cells from oxidative stress (Zaki et al., 2017).

Anti-inflammatory Properties

Research has also been conducted on the synthesis of pyridines, pyrimidinones, and oxazinones, closely related to the compound , for their anti-inflammatory activities. These compounds were found to have good anti-inflammatory effects, comparable to Prednisolone, a reference drug (Amr et al., 2007).

properties

IUPAC Name

3,5-dimethyl-N-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H20N4O2/c1-14-11-15(2)13-17(12-14)20(26)22-9-10-24-19(25)4-3-18(23-24)16-5-7-21-8-6-16/h3-8,11-13H,9-10H2,1-2H3,(H,22,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YAEJILLRRXBNJO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=NC=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H20N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,5-dimethyl-N-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.